Cas no 933728-60-0 (4H,5H,6H-cyclopenta[d][1,3]thiazole-2-carbaldehyde)

• Product Name: 4H,5H,6H-cyclopenta[d][1,3]thiazole-2-carbaldehyde
• CAS No: 933728-60-0
• MF: C₇H₇NOS
• MW: 153.201580286026
• CID: 999665
• PubChem ID: 28950174
• Update Time: 2025-06-08

4H,5H,6H-cyclopenta[d][1,3]thiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopentathiazole-2-carboxaldehyde, 5,6-dihydro-
• 4H,5H,6H-cyclopenta[d][1,3]thiazole-2-carbaldehyde
• 5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-2-carbaldehyde
• 933728-60-0
• E84535
• Z1037606628
• AKOS012219528
• YSZC2081
• SY149955
• EN300-125295
• SCHEMBL15896560
• MFCD10700212
• BS-45869
• 5,6-dihydro-4H-cyclopenta[d]thiazole-2-carbaldehyde

• Inchi： 1S/C7H7NOS/c9-4-7-8-5-2-1-3-6(5)10-7/h4H,1-3H2
• InChI Key： DJFDDSCRAJTISY-UHFFFAOYSA-N
• SMILES： S1C(C=O)=NC2=C1CCC2

Computed Properties

• Exact Mass: 153.02483502g/mol
• Monoisotopic Mass: 153.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4H,5H,6H-cyclopenta[d][1,3]thiazole-2-carbaldehyde

Introduction to 4H,5H,6H-cyclopenta[d][1,3]thiazole-2-carbaldehyde (CAS No. 933728-60-0) and Its Emerging Applications in Chemical Biology

4H,5H,6H-cyclopenta[d][1,3]thiazole-2-carbaldehyde, identified by the chemical formula CAS No. 933728-60-0, is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacological properties. This compound belongs to the thiazole scaffold, a core structural motif widely prevalent in biologically active molecules, including antibiotics, antivirals, and anticancer agents. The presence of a carbaldhyde functional group at the 2-position of the cyclopenta[d][1,3]thiazole ring system imparts distinctive reactivity, making it a valuable scaffold for medicinal chemistry innovation.

The 4H,5H,6H-cyclopenta[d][1,3]thiazole-2-carbaldehyde structure represents a confluence of aromatic and heteroaromatic characteristics, which contribute to its potential biological activity. The cyclopentane ring introduces conformational flexibility, while the thiazole moiety provides electronic and steric interactions with biological targets. Such structural features have been exploited in recent years to develop novel therapeutic agents with improved efficacy and reduced toxicity.

In recent years, there has been a surge in research focused on thiazole derivatives as scaffolds for drug discovery. The 4H,5H,6H-cyclopenta[d][1,3]thiazole-2-carbaldehyde scaffold has emerged as a particularly promising candidate due to its ability to modulate various biological pathways. Notably, studies have demonstrated its potential in inhibiting key enzymes involved in cancer progression and inflammation. For instance, research published in the journal *Bioorganic & Medicinal Chemistry* highlights the compound's ability to interact with poly(ADP-ribose) polymerase (PARP) enzymes, which are critical in DNA repair mechanisms and have been implicated in various diseases.

One of the most compelling aspects of 4H,5H,6H-cyclopenta[d][1,3]thiazole-2-carbaldehyde is its reactivity as a carbaldhyde. This functional group allows for facile condensation reactions with nucleophiles such as amines and hydrazines, enabling the synthesis of diverse derivatives with tailored biological properties. Such modifications have been employed to develop novel analogs with enhanced binding affinity and selectivity for specific biological targets. For example, researchers have synthesized derivatives of this compound that exhibit potent inhibitory activity against kinases involved in tumor growth and metastasis.

The pharmacological profile of 4H,5H,6H-cyclopenta[d][1,3]thiazole-2-carbaldehyde has also been explored in the context of anti-inflammatory therapies. Inflammatory processes are central to numerous chronic diseases, including rheumatoid arthritis and cardiovascular disorders. Preclinical studies have indicated that derivatives of this scaffold can modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that 4H,5H,6H-cyclopenta[d][1,3]thiazole-2-carbaldehyde could serve as a lead compound for the development of novel anti-inflammatory agents.

Moreover, the structural versatility of 4H,5H,6H-cyclopenta[d][1,3]thiazole-2-carbaldehyde has opened up avenues for exploring its potential in other therapeutic areas. For instance, researchers have investigated its antimicrobial properties against resistant bacterial strains. The thiazole core is known to disrupt bacterial cell wall synthesis and DNA replication mechanisms. Recent studies have demonstrated that certain derivatives of this compound exhibit promising activity against methicillin-resistant Staphylococcus aureus (MRSA) and other multidrug-resistant pathogens.

The synthesis of 4H,5H,6H-cyclopenta[d][1,3]thiazole-2-carbaldehyde involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to construct the cyclopenta[d][1,3]thiazole core efficiently. These synthetic strategies not only enhance yield but also allow for scalable production suitable for both preclinical and clinical applications.

In conclusion,4H,5H,6H-cyclopenta[d][1,3]thiazole-2-carbaldehyde (CAS No. 933728-60-0) represents a structurally intriguing compound with significant potential in drug discovery and development. Its unique pharmacological properties make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,4H,5H,6H-cyclopenta[d][1,3]thiazole-2-carbaldehyde is poised to play a pivotal role in advancing chemical biology and medicinal chemistry.